Cas no 2172065-75-5 (2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}-2-ethylbutanoic acid)

• Product Name: 2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}-2-ethylbutanoic acid
• CAS No: 2172065-75-5
• MF: C₃₄H₃₉N₃O₅
• MW: 569.690569162369
• CID: 6099951
• PubChem ID: 165958669
• Update Time: 2025-11-01

2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}-2-ethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}-2-ethylbutanoic acid
• 2172065-75-5
• EN300-1527075
• 2-{[1-benzyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]formamido}-2-ethylbutanoic acid

• Inchi： 1S/C34H39N3O5/c1-3-33(4-2,31(39)40)35-30(38)34(18-20-37(21-19-34)22-24-12-6-5-7-13-24)36-32(41)42-23-29-27-16-10-8-14-25(27)26-15-9-11-17-28(26)29/h5-17,29H,3-4,18-23H2,1-2H3,(H,35,38)(H,36,41)(H,39,40)
• InChI Key： KKBFFSTXAGPKQZ-UHFFFAOYSA-N
• SMILES： O=C(C1(CCN(CC2C=CC=CC=2)CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(CC)CC

Computed Properties

• Exact Mass: 569.28897135g/mol
• Monoisotopic Mass: 569.28897135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 916
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 108Ų

Additional information on 2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}-2-ethylbutanoic acid

2-{1-Benzyl-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}-2-Ethylbutanoic Acid (CAS No. 2172065-75-5)

2-{1-Benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}-2-ethylbutanoic acid (CAS No. 2172065-75-5) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a piperidine ring. These structural features contribute to its unique chemical properties and biological activities.

The benzyl group in the compound plays a crucial role in enhancing its lipophilicity, which is essential for improving the compound's ability to cross cell membranes and interact with biological targets. The Fmoc protecting group is commonly used in peptide synthesis to protect the amino group during the synthesis process, ensuring that the desired chemical reactions occur selectively and efficiently. The presence of the piperidine ring adds to the compound's structural complexity and can influence its conformational flexibility, which is important for its binding interactions with target proteins.

Recent studies have highlighted the potential of this compound in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. The anti-inflammatory properties are attributed to the compound's ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary studies have indicated that this compound can induce apoptosis in cancer cells by modulating specific signaling pathways, such as the PI3K/AKT pathway.

In the context of drug development, the synthesis and characterization of 2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}-2-ethylbutanoic acid are critical steps. Advanced synthetic methods, such as solid-phase peptide synthesis (SPPS), have been employed to produce this compound with high purity and yield. These methods allow for precise control over the chemical reactions, ensuring that the Fmoc protecting group is effectively removed at the appropriate stages of synthesis.

The biological evaluation of this compound involves a range of in vitro and in vivo assays. In vitro studies typically include enzyme inhibition assays, cell viability assays, and binding assays to assess the compound's activity against specific targets. In vivo studies are conducted to evaluate the pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These comprehensive evaluations are essential for understanding the potential therapeutic applications of this compound.

The future prospects for 2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}-2-ethylbutanoic acid are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its bioavailability and stability. These advancements could lead to new therapeutic options for treating various diseases, including inflammatory disorders and cancer.

In conclusion, CAS No. 2172065-75-5, or 2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}-2-ethylbutanoic acid, represents a significant advancement in medicinal chemistry. Its unique molecular structure and promising biological activities make it a valuable candidate for further research and development in the pharmaceutical industry.